![molecular formula C7H8BrFN2O2 B3047642 Methyl 4-bromo-1-(2-fluoroethyl)-1H-pyrazole-3-carboxylate CAS No. 1429418-54-1](/img/structure/B3047642.png)
Methyl 4-bromo-1-(2-fluoroethyl)-1H-pyrazole-3-carboxylate
Overview
Description
Methyl 4-bromo-1-(2-fluoroethyl)-1H-pyrazole-3-carboxylate is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. It is a pyrazole derivative that has a bromine atom and a fluorine atom attached to its structure. This compound is commonly used as a building block for the synthesis of various biologically active molecules.
Mechanism of Action
The exact mechanism of action of Methyl 4-bromo-1-(2-fluoroethyl)-1H-pyrazole-3-carboxylate is not yet fully understood. However, it is believed to exert its anti-inflammatory and anti-tumor activities through the inhibition of certain enzymes and signaling pathways.
Biochemical and Physiological Effects:
Methyl 4-bromo-1-(2-fluoroethyl)-1H-pyrazole-3-carboxylate has been found to exhibit significant biochemical and physiological effects. It has been shown to reduce the levels of certain inflammatory markers in the body and inhibit the growth of various tumor cells. It has also been found to have a low toxicity profile, making it a promising candidate for further research.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Methyl 4-bromo-1-(2-fluoroethyl)-1H-pyrazole-3-carboxylate in lab experiments is its ease of synthesis. It can be synthesized using simple and readily available reagents. However, one of the limitations of using this compound is its low solubility in water, which may affect its bioavailability.
Future Directions
There are several future directions for the research on Methyl 4-bromo-1-(2-fluoroethyl)-1H-pyrazole-3-carboxylate. One potential direction is the synthesis of new derivatives of this compound with improved properties. Another direction is the investigation of its potential use in the treatment of other diseases, such as autoimmune disorders and neurodegenerative diseases. Further research is also needed to fully understand its mechanism of action and its effects on the human body.
Scientific Research Applications
Methyl 4-bromo-1-(2-fluoroethyl)-1H-pyrazole-3-carboxylate has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant anti-inflammatory and anti-tumor activities. It has also been studied for its potential use as a building block for the synthesis of various biologically active molecules.
properties
IUPAC Name |
methyl 4-bromo-1-(2-fluoroethyl)pyrazole-3-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrFN2O2/c1-13-7(12)6-5(8)4-11(10-6)3-2-9/h4H,2-3H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYCHEPJYNNLXDE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NN(C=C1Br)CCF | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrFN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601150961 | |
Record name | 1H-Pyrazole-3-carboxylic acid, 4-bromo-1-(2-fluoroethyl)-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601150961 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.05 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-bromo-1-(2-fluoroethyl)-1H-pyrazole-3-carboxylate | |
CAS RN |
1429418-54-1 | |
Record name | 1H-Pyrazole-3-carboxylic acid, 4-bromo-1-(2-fluoroethyl)-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1429418-54-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Pyrazole-3-carboxylic acid, 4-bromo-1-(2-fluoroethyl)-, methyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601150961 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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